6-Fluorochroman-4-ol

• Molecular Formula: C9H9FO2
• Molecular Weight: 168.16 g/mol
• IUPAC Name: 6-fluoro-3,4-dihydro-2H-chromen-4-ol
• InChI: InChI=1S/C9H9FO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2
• InChI Key: AJGKGZIQURARTL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1O)C=C(C=C2)F

Description

6-Fluorochroman-4-ol is a fluorinated chroman derivative characterized by a hydroxyl group at position 4 and a fluorine atom at position 6 on the chroman ring system. Chroman derivatives are bicyclic structures consisting of a benzene ring fused to a dihydropyran ring. The introduction of fluorine enhances metabolic stability, lipophilicity, and bioavailability compared to non-fluorinated analogs.

Comparison with Similar Compounds

Functional Group Variations

The functional group at position 4 significantly influences reactivity and biological interactions:

Compound	Functional Group	Molecular Formula	Key Properties/Applications	References
6-Fluorochroman-4-ol	-OH	C₉H₉FO₂	Potential pharmaceutical intermediate; hydroxyl enhances polarity and hydrogen-bonding capacity
6-Fluorochromanone	-C=O (ketone)	C₉H₇FO₂	Ketone group increases electrophilicity; used in synthesis of heterocycles
6-Fluoro-4-oxochroman-2-carboxylic acid	-C=O, -COOH	C₁₀H₇FO₄	Carboxylic acid improves water solubility; structural studies via X-ray crystallography
(R)-6-Fluorochroman-4-amine hydrochloride	-NH₂ (amine)	C₉H₁₁ClFNO	Amine hydrochloride salt enhances stability; medical intermediate

Impact :

• Hydroxyl (-OH) in 6-Fluorochroman-4-ol improves polarity, favoring interactions with biological targets.
• Ketone (-C=O) in 6-Fluorochromanone facilitates nucleophilic reactions in synthesis .
• Carboxylic acid (-COOH) derivatives (e.g., ) are valuable for salt formation and crystallography studies .

Fluorine Substitution Patterns

Fluorine position and quantity modulate electronic and steric effects:

Compound	Fluorine Positions	Molecular Formula	Key Differences	References
6-Fluorochroman-4-ol	6	C₉H₉FO₂	Single fluorine optimizes balance of lipophilicity and metabolic stability
(R)-5,7-Difluorochroman-4-ol	5, 7	C₉H₈F₂O₂	Dual fluorine substitution enhances electron-withdrawing effects and metabolic resistance
6-Fluoro-2-(3-fluorophenyl)chromen-4-one	6, 3’ (on phenyl)	C₁₅H₈F₂O₂	Additional fluorophenyl group increases lipophilicity; chromenone core alters ring conjugation

Impact :

• Dual fluorine substitution (e.g., 5,7-difluoro) may improve metabolic stability but reduce solubility .
• Fluorophenyl groups () enhance receptor binding affinity in drug candidates but increase molecular weight .

Stereochemical and Structural Complexity

Stereochemistry and additional substituents affect pharmacological profiles:

Compound	Key Structural Features	Molecular Weight	Applications	References
6-Fluorochroman-4-ol	Simple chroman core, no stereocenter	168.17	Intermediate for chiral drug synthesis
(4S)-5-(4-Fluorophenyl)-...chroman-4-ol ()	Multiple substituents (isopropyl, trifluoromethylbenzyl)	472.52	Potential use in oncology or inflammation due to bulky hydrophobic groups
4(RS)-Amino-6-fluoro-2(R)-methylchroman-4-carboxylic acid	Amino and carboxylic acid groups, methyl at C2	225.22	High synthetic yield (92%); versatile building block for peptidomimetics

Impact :

• Bulky substituents () improve target selectivity but may complicate synthesis and bioavailability .

Data Tables for Quick Comparison

Table 1: Functional Group Influence

Functional Group	Example Compound	Polarity	Common Applications
-OH	6-Fluorochroman-4-ol	High	Pharmaceutical intermediates
-C=O	6-Fluorochromanone	Moderate	Organic synthesis
-NH₂	(R)-6-Fluorochroman-4-amine	Low	Salt forms for drug delivery

Table 2: Fluorine Substitution Impact

Fluorine Positions	Example Compound	LogP (Predicted)	Metabolic Stability
6	6-Fluorochroman-4-ol	1.5	Moderate
5,7	(R)-5,7-Difluorochroman-4-ol	2.1	High
6, 3’ (phenyl)	6-Fluoro-2-(3-fluorophenyl)chromen-4-one	3.2	Moderate